Cas no 137-48-4 (2-Nitrochlorobenzene-4-sulfomethylamide)

• Product Name: 2-Nitrochlorobenzene-4-sulfomethylamide
• CAS No: 137-48-4
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• CID: 36387
• PubChem ID: 67301
• Update Time: 2025-06-03

2-Nitrochlorobenzene-4-sulfomethylamide Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-nitrobenzoyl)sulfamic acid
• 2-Nitrochlorobenzene-4-sulfomethyl amide
• 1-CHLORO-2-NITRO-BENZENE-4-SULFONIC ACID METHYL AMIDE
• 4-Chloro-N-methyl-3-nitrobenzenesulfonamide
• 1-Chlor-2-nitro-benzol-4-sulfonsaeure-methylamid
• 4-Chlor-3-nitro-benzolsulfonsaeure-methylamid
• 4-Chlor-5-nitro-sulfonmethylamid
• 4-chloro-3-nitro-benzenesulfonic acid methylamide
• EINECS 205-296-7
• N-Methyl-4-chlor-3-nitro-benzol-sulfonamid
• N-Methyl-3-nitro-4-chlorobenzenesulfonamide
• 2-Chloro-5-(N-methylsulfamoyl)-nitrobenzene
• 4-chloro-N-methyl-3-nitrobenzenesulphonamide
• W-109491
• Benzenesulfonamide, 4-chloro-N-methyl-3-nitro-
• SCHEMBL686821
• CS-0307742
• SR-01000044001
• CHEMBL50404
• 137-48-4
• NS00024460
• MFCD00035884
• EN300-06187
• 4-Chloro-N-methyl-3-nitrobenzene sulfonamide
• 4-chloro-N-methyl-3-nitrobenzene-1-sulfonamide
• DTXSID9059672
• F15558
• SR-01000044001-1
• BDBM50101955
• Z45527655
• 4-Chloro-N-methyl-3-nitro-benzenesulfonamide
• FT-0710883
• AKOS001052614
• DTXCID1034395
• 2-Nitrochlorobenzene-4-sulfomethylamide

• Inchi： 1S/C7H7ClN2O4S/c1-9-15(13,14)5-2-3-6(8)7(4-5)10(11)12/h2-4,9H,1H3
• InChI Key： UMNGEAKUUOJPAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(NC)(=O)=O

Computed Properties

• Exact Mass: 249.98200
• Monoisotopic Mass: 249.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Boiling Point: 392.5°C at 760 mmHg
• PSA: 100.37000
• LogP: 3.15120

2-Nitrochlorobenzene-4-sulfomethylamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Nitrochlorobenzene-4-sulfomethylamide

Research Briefing on 2-Nitrochlorobenzene-4-sulfomethylamide (CAS: 137-48-4) in Chemical and Biomedical Applications

2-Nitrochlorobenzene-4-sulfomethylamide (CAS: 137-48-4) is a specialized chemical compound that has garnered increasing attention in the fields of chemical synthesis and biomedical research. This compound, characterized by its nitro and sulfomethylamide functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have explored its potential applications in drug development, particularly in the design of novel antimicrobial and anticancer agents. The unique structural features of 2-Nitrochlorobenzene-4-sulfomethylamide make it a valuable building block for the development of targeted therapies, highlighting its significance in modern medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from 2-Nitrochlorobenzene-4-sulfomethylamide. The study demonstrated that these derivatives exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, a finding that underscores the potential of this compound in addressing the global challenge of antibiotic resistance. Further structural optimization of the derivatives is underway to enhance their efficacy and reduce potential toxicity.

Another significant application of 2-Nitrochlorobenzene-4-sulfomethylamide lies in its role as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer effects. A recent patent application highlighted the use of 2-Nitrochlorobenzene-4-sulfomethylamide in the development of a new generation of sulfonamide inhibitors targeting carbonic anhydrase isoforms, which are implicated in various cancers and neurological disorders. The patent claims improved selectivity and reduced side effects compared to existing inhibitors, paving the way for clinical trials.

From a chemical perspective, the reactivity of 2-Nitrochlorobenzene-4-sulfomethylamide has been the subject of several mechanistic studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to elucidate its behavior under different reaction conditions. These studies have revealed that the nitro group facilitates electrophilic aromatic substitution reactions, while the sulfomethylamide moiety enhances solubility and bioavailability. Such insights are critical for optimizing synthetic routes and improving the yield of desired products in industrial-scale production.

In conclusion, 2-Nitrochlorobenzene-4-sulfomethylamide (CAS: 137-48-4) represents a promising compound with multifaceted applications in chemical and biomedical research. Its role as a key intermediate in drug synthesis, coupled with its potential therapeutic properties, positions it as a valuable asset in the fight against infectious diseases and cancer. Ongoing research efforts are expected to further expand its utility and uncover new avenues for its application. For researchers and industry professionals, staying abreast of these developments is essential for leveraging the full potential of this compound in their respective fields.